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Compound of Interest

Compound Name: PI3K-IN-38

Cat. No.: B12396597 Get Quote

Essential Safety and Handling of PI3K-IN-38
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent compounds like PI3K-IN-38. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build trust in laboratory chemical handling.

Quantitative Safety Data Summary
While a specific Safety Data Sheet (SDS) for PI3K-IN-38 is not readily available, data for a

structurally similar PI3K inhibitor, GS1059615, can serve as a conservative proxy for hazard

assessment. The following table summarizes key safety information.
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Metric Value Source

GHS Classification
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statements H302: Harmful if swallowed. [1]

H410: Very toxic to aquatic life

with long lasting effects.
[1]

Precautionary Statements
P264: Wash skin thoroughly

after handling.
[1]

P270: Do not eat, drink or

smoke when using this

product.

[1]

P273: Avoid release to the

environment.
[1]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell.

[1]

P330: Rinse mouth. [1]

P391: Collect spillage. [1]

P501: Dispose of contents/

container to an approved

waste disposal plant.

[1]

Personal Protective Equipment (PPE) Protocol
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A comprehensive PPE program is crucial for minimizing exposure to hazardous chemicals.[2]

The following is a step-by-step guide for the proper use of PPE when handling PI3K-IN-38.

1. Risk Assessment: Before handling PI3K-IN-38, a thorough risk assessment should be

conducted to identify potential hazards and determine the appropriate level of PPE.[3] Given

that PI3K inhibitors can have on-target toxicities, a cautious approach is warranted.[4]

2. Required PPE: Based on the potential for exposure to chemical hazards, the following PPE

is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always use two pairs of gloves

(inner and outer).[5]

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against splashes.[6]

Lab Coat: A fully buttoned lab coat must be worn to protect the skin and clothing.

Respiratory Protection: If there is a risk of generating aerosols or dust, a properly fitted

respirator (e.g., N95 or higher) should be used.[5][7]

3. Donning and Doffing PPE: Proper procedures for putting on and taking off PPE are critical to

prevent contamination.

Donning Sequence:

Gown/Lab Coat

Mask or Respirator

Goggles or Face Shield

Gloves (over the cuff of the gown)[7]

Doffing Sequence (to be performed in a designated area):

Gloves
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Gown/Lab Coat

Goggles or Face Shield

Mask or Respirator

Wash hands thoroughly with soap and water.

Experimental Workflow for Safe Handling
The following workflow is designed to ensure the safe handling of PI3K-IN-38 from receipt to

disposal.

Preparation Handling Cleanup & Disposal

Conduct Risk Assessment Gather Required PPE Prepare Workspace in a Ventilated Hood Weigh Compound in a Containment Balance Enclosure Dissolve in Appropriate Solvent Perform Experiment Decontaminate Surfaces Dispose of Waste in Designated Hazardous Waste Containers Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for PI3K-IN-38.

Disposal Plan
All waste generated from handling PI3K-IN-38 must be considered hazardous.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous liquid waste container.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.[1]

PI3K Signaling Pathway
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PI3K-IN-38 is an inhibitor of the Phosphoinositide 3-kinase (PI3K) signaling pathway. This

pathway is crucial in regulating cell growth, proliferation, and survival, and its dysregulation is

often implicated in cancer.[4][8]
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The PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-38.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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